Cas no 787590-48-1 (Imidazo[1,2-a]pyrazin-8-amine, 3-(4-aminophenyl)-)

Imidazo[1,2-a]pyrazin-8-amine, 3-(4-aminophenyl)- structure
787590-48-1 structure
Product Name:Imidazo[1,2-a]pyrazin-8-amine, 3-(4-aminophenyl)-
CAS No:787590-48-1
MF:C12H11N5
MW:225.249241113663
CID:533996
PubChem ID:11736264
Update Time:2025-04-19

Imidazo[1,2-a]pyrazin-8-amine, 3-(4-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrazin-8-amine, 3-(4-aminophenyl)-
    • 3-(4-aminophenyl)imidazo[1,2-a]pyrazin-8-amine
    • DTXSID80471375
    • 787590-48-1
    • SCHEMBL5401385
    • Inchi: 1S/C12H11N5/c13-9-3-1-8(2-4-9)10-7-16-12-11(14)15-5-6-17(10)12/h1-7H,13H2,(H2,14,15)
    • InChI Key: NRCKGGBDYFQESD-UHFFFAOYSA-N
    • SMILES: N12C=CN=C(C1=NC=C2C1C=CC(=CC=1)N)N

Computed Properties

  • Exact Mass: 225.10144537g/mol
  • Monoisotopic Mass: 225.10144537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 82.2Ų
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